Cas no 478081-50-4 (2-(Tert-butyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-(Tert-butyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 478081-50-4
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 5019327
• Update Time: 2023-08-25

2-(Tert-butyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• Oprea1_280946
• 2-(tert-butyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]pyridine
• 2-tert-butyl-1-[(4-methylphenyl)methyl]-1H-pyrrolo[2,3-b]pyridine
• 2-(Tert-butyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C19H22N2/c1-14-7-9-15(10-8-14)13-21-17(19(2,3)4)12-16-6-5-11-20-18(16)21/h5-12H,13H2,1-4H3
• InChI Key： CKIQPPMLSVYFHL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C)=CC=2)C2C(=CC=CN=2)C=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• XLogP3: 4.9
• Topological Polar Surface Area: 17.8